Cas no 51069-11-5 (4-Phenylquinuclidine)

4-Phenylquinuclidine Chemical and Physical Properties
Names and Identifiers
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- 4-Phenylquinuclidine
- 4-Phenyl-1-azabicyclo[2.2.2]octane
- 4-Phenyl-chinuclidin
- 1-Azabicyclo[2.2.2]octane, 4-phenyl-
- 1-Azabicyclo(2.2.2)octane, 4-phenyl-
- CSKNWIPXDBBWRW-UHFFFAOYSA-N
- 4-Phenylquinuclidine #
- FCH1116685
- 4-phenyl-1-azabicyclo[2.2.2]-octane
- 4-phenyl-1-azabicyclo-[2.2.2]octane
- 4-Phenyl-1-aza-bicyclo[2.2.2]octane
- 1-Azabicyclo[2.2.2]octane,4-phenyl-
- DTXSID10199070
- CS-0323022
- FT-0619414
- AKOS005207059
- A923945
- 51069-11-5
- SCHEMBL348028
- AS-44349
- NS00022263
-
- MDL: MFCD00797340
- Inchi: 1S/C13H17N/c1-2-4-12(5-3-1)13-6-9-14(10-7-13)11-8-13/h1-5H,6-11H2
- InChI Key: CSKNWIPXDBBWRW-UHFFFAOYSA-N
- SMILES: N12C([H])([H])C([H])([H])C(C3C([H])=C([H])C([H])=C([H])C=3[H])(C([H])([H])C1([H])[H])C([H])([H])C2([H])[H]
Computed Properties
- Exact Mass: 187.13600
- Monoisotopic Mass: 187.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.5
- Tautomer Count: nothing
- Topological Polar Surface Area: 3.2
Experimental Properties
- Color/Form: powder
- Density: 1.07
- Melting Point: 123-124°C
- Boiling Point: 276.1°Cat760mmHg
- Flash Point: 110.4°C
- Refractive Index: 1.59
- Water Partition Coefficient: Insoluble in water.
- PSA: 3.24000
- LogP: 2.36180
- Solubility: Insoluble
4-Phenylquinuclidine Security Information
4-Phenylquinuclidine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Phenylquinuclidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A149550-1g |
4-Phenylquinuclidine |
51069-11-5 | 95% | 1g |
$328.0 | 2024-07-18 | |
eNovation Chemicals LLC | D582899-250mg |
4-PHENYLQUINUCLIDINE |
51069-11-5 | 95% | 250mg |
$440 | 2024-05-24 | |
Aaron | AR0034U0-250mg |
4-Phenylquinuclidine |
51069-11-5 | 98% | 250mg |
$168.00 | 2025-01-21 | |
eNovation Chemicals LLC | D582899-250mg |
4-PHENYLQUINUCLIDINE |
51069-11-5 | 95% | 250mg |
$440 | 2025-02-26 | |
SHENG KE LU SI SHENG WU JI SHU | sc-277639-250 mg |
4-Phenylquinuclidine, |
51069-11-5 | 250MG |
¥1,091.00 | 2023-07-11 | ||
Chemenu | CM396883-1g |
4-PHENYLQUINUCLIDINE |
51069-11-5 | 95%+ | 1g |
$358 | 2022-08-31 | |
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XD02440-1g |
4-phenyl-1-azabicyclo[2.2.2]octane |
51069-11-5 | 95 | 1g |
$1200 | 2021-06-25 | |
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XD02440-5g |
4-phenyl-1-azabicyclo[2.2.2]octane |
51069-11-5 | 95% | 5g |
$1266 | 2023-09-07 | |
SHENG KE LU SI SHENG WU JI SHU | sc-277639-250mg |
4-Phenylquinuclidine, |
51069-11-5 | 250mg |
¥1091.00 | 2023-09-05 | ||
Crysdot LLC | CD11113681-5g |
4-Phenylquinuclidine |
51069-11-5 | 95+% | 5g |
$690 | 2024-07-17 |
4-Phenylquinuclidine Related Literature
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2. Synthesis of bifunctional Au–Sn organic–inorganic catalysts for acid-free hydroamination reactions†‡Avelino Corma,Camino González-Arellano,Marta Iglesias,M. Teresa Navarro,Félix Sánchez Chem. Commun., 2008, 6218-6220
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Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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Yu Tang,Jian Dou,Christopher M. Andolina,Yuting Li,Hongbin Ma,Stephen D. House,Xiaoyan Zhang,Judith Yang,Franklin (Feng) Tao Phys. Chem. Chem. Phys., 2018,20, 6440-6449
Additional information on 4-Phenylquinuclidine
4-Phenylquinuclidine (CAS No. 51069-11-5): An Overview of a Versatile Chemical Compound
4-Phenylquinuclidine (CAS No. 51069-11-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a quinuclidine ring substituted with a phenyl group. The combination of these functional groups endows 4-Phenylquinuclidine with a range of interesting properties that make it a valuable building block in various applications.
The molecular formula of 4-Phenylquinuclidine is C13H17N, and its molecular weight is approximately 195.28 g/mol. The compound is typically synthesized through a series of well-documented chemical reactions, including the alkylation of quinuclidine with phenylmagnesium bromide. This synthetic route has been optimized over the years to achieve high yields and purity, making 4-Phenylquinuclidine readily available for research and industrial applications.
In the realm of pharmaceutical research, 4-Phenylquinuclidine has shown promise as a lead compound for the development of novel drugs. Its structural similarity to known bioactive molecules has led to its exploration in various therapeutic areas, including neurology and oncology. Recent studies have highlighted its potential as a modulator of neurotransmitter receptors, particularly in the central nervous system (CNS). For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Phenylquinuclidine exhibit potent binding affinity to nicotinic acetylcholine receptors (nAChRs), which are implicated in several neurological disorders such as Alzheimer's disease and Parkinson's disease.
Beyond its pharmaceutical applications, 4-Phenylquinuclidine has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Studies have shown that 4-Phenylquinuclidine-based materials exhibit excellent charge transport properties and stability, which are crucial for the performance of these devices. A notable example is the use of 4-Phenylquinuclidine-derived polymers in OLEDs, where they have been shown to enhance device efficiency and longevity.
The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the environmental fate and toxicity of 4-Phenylquinuclidine has been limited but is growing. Preliminary studies suggest that it has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, further research is needed to fully understand its long-term environmental impact.
In conclusion, 4-Phenylquinuclidine (CAS No. 51069-11-5) is a versatile chemical compound with a wide range of potential applications in pharmaceutical research, materials science, and other fields. Its unique molecular structure and favorable properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights into the behavior of this compound will emerge, further solidifying its importance in the scientific community.
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